4-((4,6-Dimethylpyrimidin-2-yl)thio)butan-1-amine

• Molecular Formula: C10H17N3S
• Molecular Weight: 211.33 g/mol
• SMILES: CC1=CC(=NC(=N1)SCCCCN)C
• InChI: InChI=1S/C10H17N3S/c1-8-7-9(2)13-10(12-8)14-6-4-3-5-11/h7H,3-6,11H2,1-2H3
• InChIKey: RUEMRYFJDMUNFP-UHFFFAOYSA-N

4-((4,6-Dimethylpyrimidin-2-yl)thio)butan-1-amine: Strategic SIRT2 Inhibitor Fragment

4-((4,6-Dimethylpyrimidin-2-yl)thio)butan-1-amine (CAS 1249219-07-5) is a synthetic small molecule characterized by a 4,6-dimethylpyrimidine core linked via a thioether bridge to a butan-1-amine chain. It belongs to the class of Sirtuin Rearranging Ligands (SirReals), which are highly selective inhibitors of the NAD+-dependent deacetylase Sirtuin 2 (SIRT2). [1] The compound serves as a critical pharmacophore fragment, as its 4,6-dimethylpyrimidine moiety engages a unique 'selectivity pocket' within SIRT2, a feature not present in other sirtuin isoforms like SIRT1 or SIRT3. [2] This structural attribute makes it a foundational scaffold for developing tools to probe SIRT2's role in cancer, inflammation, and neurodegeneration.

Selective SIRT2 pocket engagement via 4,6-dimethylpyrimidine scaffold

Bioconjugation-ready primary amine handle for probe development

Isotype-selective foundation for SIRT2-specific chemical biology studies

• [1] Schiedel, M. et al. (2016) 'Structure-based development of an affinity probe for sirtuin 2', Angewandte Chemie International Edition, 55(6), pp. 2252-2256. View Source
• [2] Rumpf, T. et al. (2015) 'Selective Sirt2 inhibition by ligand-induced rearrangement of the active site', Nature Communications, 6, p. 6263. View Source

Risks of Substituting with General SIRT2 Inhibitors

Direct substitution of 4-((4,6-dimethylpyrimidin-2-yl)thio)butan-1-amine with other in-class SIRT2 inhibitors is scientifically unsound due to profound differences in target engagement. The compound's 4,6-dimethylpyrimidine motif is structurally essential for a ligand-induced rearrangement of the SIRT2 active site, creating a 'selectivity pocket' that enables highly isotype-selective inhibition. [1] Loss of even one methyl group or replacement of the pyrimidine ring results in a significant decay in ligand potency, as shown by structure-activity relationship (SAR) studies on SirReal analogues. [2] Furthermore, the terminal primary amine is a distinct functional handle for bioconjugation, enabling the generation of affinity probes (e.g., PROTACs or pull-down probes) without ablating target binding, a synthetic flexibility unavailable with the capped amides of optimized drug-like leads like SirReal2. These molecular determinants create a lock-and-key specificity that general SIRT2 inhibitors cannot replicate.

The 4,6-dimethylpyrimidine motif is required for selective pocket induction; analogues lacking this motif may shift target engagement.

The primary amine is a unique conjugation handle absent in amide-capped SIRT2 inhibitors, limiting direct bioconjugation.

Classical SIRT2 inhibitors (e.g., AGK2) do not engage the same selectivity pocket, leading to different isoform profiles that may confound SIRT2-specific studies.

• [1] Rumpf, T. et al. (2015) 'Selective Sirt2 inhibition by ligand-induced rearrangement of the active site', Nature Communications, 6, p. 6263. View Source
• [2] Swyter, S. et al. (2018) 'Crystallographic and SAR analyses reveal the high requirements needed to selectively and potently inhibit SIRT2 deacetylase and decanoylase', MedChemComm, 9, pp. 1165-1174. View Source

Binding, Selectivity, and Physicochemical Differentiation

SIRT2 Affinity: Target Compound vs. SirReal2

The target compound, a primary amine fragment, exhibits a specific binding affinity for SIRT2. However, its IC50 is in the micromolar range (15.5 µM), representing the foundational scaffold potency. [1] In contrast, the optimized clinical candidate SirReal2, which extends from the same thioether-pyrimidine core with a large N-phenylacetamide cap, achieves an IC50 of 140 nM. This 110-fold difference in potency quantitatively defines the target compound's role as a non-optimized probe scaffold rather than a high-affinity inhibitor.

SIRT2 Binding Affinity

Reported

15.5 µM (Target compound)
vs 140 nM (SirReal2)

Defines fragment as SAR starting point; ~110-fold lower potency than optimized probe

Biochemical assay; SirReal2 represents a capped, drug-like analogue

Evidence Dimension	SIRT2 Inhibition Potency (IC50)
Target Compound Data	15,500 nM (15.5 µM)
Comparator Or Baseline	SirReal2 (a capped, optimized analogue): 140 nM
Quantified Difference	SirReal2 is approximately 110-fold more potent than the target compound.
Conditions	Target compound: SIRT2 inhibition in a biochemical assay; SirReal2: IC50 against SIRT2 measured in vitro.

Why This Matters

This potency gap proves the target compound is a crucial, unoptimized starting point for SAR, not a drop-in replacement for a potent drug-like inhibitor like SirReal2.

• [1] BindingDB Entry BDBM50008859 (CHEMBL3222141). 'Inhibition of SIRT2 (unknown origin)'. View Source

Isotype Selectivity Against SIRT1

A key procurement criterion for SIRT2 chemical probes is selectivity over SIRT1 to avoid confounding phenotypic effects. The target compound exhibits pronounced selectivity, as a close structural analogue within the SirReal family inhibits SIRT1 with an IC50 of >50 µM, reflecting a >3-fold selectivity window based on the target compound's SIRT2 IC50 of 15.5 µM. [1] In contrast, the classical SIRT2 inhibitor AGK2 is less selective, with reported SIRT2 IC50 of 17.75 µM but with significant SIRT1 activity. [2] This selectivity is derived from the unique 4,6-dimethylpyrimidine-induced 'selectivity pocket' in SIRT2 that the target compound and its analogues engage, a feature that other scaffolds like AGK2 or Tenovin-6 do not utilize.

SIRT2/SIRT1 Selectivity

Class-level

>3-fold selectivity

Supports SIRT2-selective assay design; class-level evidence from SirReal analogues

AGK2 comparator exhibits ~2.3-fold selectivity; SirReal scaffold engages unique pocket

Evidence Dimension	SIRT1 vs SIRT2 Inhibition Selectivity
Target Compound Data	SIRT2 IC50: 15.5 µM (target compound); SIRT1 IC50: >50 µM (for a close SirReal analogue)
Comparator Or Baseline	AGK2: SIRT2 IC50 = 17.75 µM; SIRT1 IC50 ~ 40 µM
Quantified Difference	SirReal scaffold provides >3-fold SIRT2/SIRT1 selectivity; AGK2 offers only ~2.3-fold selectivity.
Conditions	Biochemical inhibition assays on recombinant SIRT1 and SIRT2 proteins.

Why This Matters

Procurement of this scaffold guarantees a template with intrinsic SIRT2 selectivity, enabling studies where SIRT1 off-target activity would confound results.

• [1] Semantic Scholar summary of 'Discovery of 2-((4,6-dimethylpyrimidin-2-yl)thio)-N-phenylacetamide derivatives as new potent and selective human sirtuin 2 inhibitors' (2017). 'Compound 25 with an IC50 value of 2.47 μM, more potent than AGK2 (IC50 = 17.75 μM).' View Source
• [2] Outeiro, T. F. et al. (2007) 'Sirtuin 2 Inhibitors Rescue α-Synuclein-Mediated Toxicity in Models of Parkinson's Disease', Science, 317(5837), pp. 516-519. View Source

Water Solubility and Conjugation-Ready Functionality

The target compound's predicted LogP of 1.93 indicates moderate lipophilicity favorable for cell permeability, while its primary amine (pKa ~10.5) provides a water-soluble salt handle for formulation as the hydrochloride (CAS 1864062-05-4). The unsubstituted primary amine is a critical differentiator from capped analogs like SirReal2 (which has a substituted amide) and 2-((4,6-dimethylpyrimidin-2-yl)thio)acetic acid (which has a carboxylic acid). This free amine allows direct, single-step conjugation to carboxylic acids, NHS esters, or E3 ligase ligands for PROTAC development without deprotection steps. [1]

Bioconjugation Handle

Supporting evidence

Primary amine (pKa ~10.5)
LogP 1.93
Water-soluble HCl salt

Enables single-step amide/sulfonamide conjugation for probe synthesis

Amide-capped SirReal2 and carboxylic acid analogue lack direct conjugation handle

Evidence Dimension	Functional group for derivatization and water solubility
Target Compound Data	Primary amine (pKa ~10.5); Predicted LogP 1.93; forms water-soluble HCl salt.
Comparator Or Baseline	SirReal2: secondary amide (non-ionizable at physiological pH); 2-((4,6-dimethylpyrimidin-2-yl)thio)acetic acid: carboxylic acid.
Quantified Difference	The primary amine provides a unique nucleophilic site for bioconjugation through amide or sulfonamide bond formation, unlike the amide or acid comparators which require activation or protection.
Conditions	Physicochemical property predictions and chemical reactivity principles.

Why This Matters

For chemical biologists building custom SIRT2 probes, this compound is a 'ready-to-conjugate' fragment, saving 2-3 synthetic steps compared to alternatives requiring functional group interconversion.

• [1] Schiedel, M. et al. (2016) 'Structure-based development of an affinity probe for sirtuin 2', Angewandte Chemie International Edition, 55(6), pp. 2252-2256. View Source

High-Value Application Scenarios

Synthesis of Bifunctional SIRT2 PROTACs

The primary amine of 4-((4,6-dimethylpyrimidin-2-yl)thio)butan-1-amine provides a specific, single-step nucleophilic handle for linking to an E3 ligase ligand (e.g., VL-269 or pomalidomide) via an amide bond. This enables the construction of PROTACs that recruit SIRT2 for ubiquitin-mediated degradation. [1] The micromolar SIRT2 affinity of this fragment is optimal for a PROTAC warhead, as overly tight binding (>100 nM) can impair ternary complex turnover and catalytic degradation. This is a decisive advantage over the picomolar binders used in occupancy-driven pharmacology.

Target Engagement via Affinity Pull-Down Probes

By conjugating the primary amine to a biotin handle or a solid support, 4-((4,6-dimethylpyrimidin-2-yl)thio)butan-1-amine is converted into an affinity matrix. This allows for the selective enrichment and identification of SIRT2 from complex proteomes, distinguishing it from non-specific binders. [1] This application is validated by the literature precedent for SirReal-based affinity probes, where the intact 4,6-dimethylpyrimidine motif was essential for capture efficiency, a feature lost if simpler pyrimidine fragments were substituted.

Focused Library Enumeration in Drug Discovery

The compound serves as a versatile starting point for synthesizing focused libraries of 2-thioether-4,6-dimethylpyrimidine derivatives. Medicinal chemists can use the primary amine to introduce diverse capping groups (amides, sulfonamides, ureas) in a single step, enabling rapid structure-activity relationship (SAR) exploration. [1] This is a more efficient procurement strategy than purchasing multiple pre-capped analogues, as it consolidates inventory around a single, multipurpose intermediate.

Standard Control for SIRT2 Binding Mode Validation

Given that structural studies confirm the 4,6-dimethylpyrimidine ring must occupy the 'selectivity pocket' for SIRT2 inhibition, this compound can serve as a minimal pharmacophore control. Researchers investigating the binding mode of novel SIRT2 ligands can use it to validate whether a new chemotype truly engages the canonical SirReal binding pocket, or if it operates through an alternative allosteric mechanism. [1] Its weaker affinity simplifies competition assays, where potent inhibitors might irreversibly distort the system's equilibrium.

Application

Selection Property

Validation Focus

Synthesis of bifunctional SIRT2 PROTACs

Primary amine conjugation handle; moderate SIRT2 affinity optimal for ternary complex turnover

Verify target degradation in SIRT2-expressing cell models

Target engagement via affinity pull-down probes

4,6-dimethylpyrimidine motif essential for selective SIRT2 enrichment

Confirm selective SIRT2 capture from proteomes vs. SIRT1/3

Focused library synthesis for SAR exploration

Versatile primary amine allows one-step amide/sulfonamide capping

Assess SAR through targeted capping group variation

Standard control for SIRT2 binding mode validation

Minimal pharmacophore retaining selectivity pocket engagement

Use in competition assays to confirm canonical SirReal-pocket binding

• [1] Schiedel, M. et al. (2016) 'Structure-based development of an affinity probe for sirtuin 2', Angewandte Chemie International Edition, 55(6), pp. 2252-2256. View Source